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Compound of Interest

Compound Name: PROTAC BRD4 Degrader-26

Cat. No.: B15540834 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A detailed protocol for the

safe handling, storage, and disposal of PROTAC BRD4 Degrader-26 (also known as ZXH-3-

26).

This guide provides crucial safety and logistical information for the handling of PROTAC BRD4
Degrader-26 (CAS No. 2243076-67-5), a potent and selective degrader of the BRD4 protein.

Due to the compound's specific mechanism of action and potential biological activity,

adherence to strict safety protocols is paramount to ensure personnel safety and prevent

environmental contamination. The following procedures are based on best practices for

handling potent research compounds and information from available safety data sheets for

similar molecules.
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Parameter Information Source

Chemical Name
ZXH-3-26; PROTAC BRD4

Degrader-26
[1][2]

CAS Number 2243076-67-5 [1][2]

Molecular Formula C38H37ClN8O7S [3]

Molecular Weight 785.27 g/mol [4]

Appearance Solid powder [2]

Known Hazards

While a specific Safety Data

Sheet (SDS) for PROTAC

BRD4 Degrader-26 is not

publicly available, compounds

of this nature, which include a

cereblon E3 ligase ligand,

should be handled with

caution. The full toxicological

properties have not been

thoroughly investigated.

Storage (Solid)

Store at -20°C for long-term

storage (up to 3 years). For

short-term storage (days to

weeks), 0-4°C is acceptable.

Keep the container tightly

sealed in a dry, dark place.

[2][5]

Storage (In Solution)

Store stock solutions at -80°C

for up to 6 months or at -20°C

for up to 1 month. It is

recommended to aliquot

solutions to avoid repeated

freeze-thaw cycles.

[1][5]

Solubility
Soluble in DMSO (up to 100

mM).
[3]
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling PROTAC BRD4
Degrader-26 in both solid and solution forms.

1. Eye and Face Protection:

Wear chemical safety goggles that meet NIOSH (National Institute for Occupational Safety

and Health) or EN 166 (European Standard) requirements.

A face shield should be worn in addition to goggles when there is a risk of splashing, such as

during reconstitution of the solid compound or large-volume liquid handling.

2. Skin Protection:

Gloves: Wear nitrile gloves at all times. Due to the potential for absorption, it is

recommended to double-glove. Change gloves immediately if they become contaminated.

Lab Coat: A buttoned, knee-length lab coat is required. Consider a disposable lab coat for

procedures with a high risk of contamination.

Arm Protection: Use disposable sleeve covers to protect the arms between the glove and the

lab coat cuff.

3. Respiratory Protection:

For handling the solid powder, a NIOSH-approved N95 or higher-rated respirator is

recommended to prevent inhalation of airborne particles.

All handling of the solid form should be conducted in a certified chemical fume hood or a

ventilated balance enclosure.

Experimental Protocols: Safe Handling and Disposal
Reconstitution of Solid Compound

Preparation: Before opening the vial, allow it to equilibrate to room temperature to prevent

condensation of moisture, which could affect the compound's stability.
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Weighing: If weighing is necessary, perform this task in a chemical fume hood or a balance

enclosure with appropriate ventilation. Use anti-static weighing paper.

Solvent Addition: Add the desired volume of anhydrous DMSO to the vial using a calibrated

pipette.

Dissolution: To aid dissolution, the vial can be vortexed. If necessary, sonication in an

ultrasonic bath for a short period can be used.

Aliquoting: Once fully dissolved, it is best practice to aliquot the stock solution into single-

use, light-protected tubes to minimize freeze-thaw cycles.

Storage: Store the aliquots at the recommended temperature (-80°C for long-term or -20°C

for short-term storage).

Spill Management
In the event of a spill, immediate and appropriate action is crucial.

For Solid Spills:

Evacuate and restrict access to the affected area.

Wearing appropriate PPE, gently cover the spill with absorbent paper towels to avoid

raising dust.

Dampen the paper towels with a suitable solvent (e.g., 70% ethanol) to wet the powder.

Carefully wipe up the spill, working from the outside in.

Place all contaminated materials into a sealed, labeled hazardous waste container.

Decontaminate the spill area with a suitable cleaning agent, followed by a thorough wash.

For Liquid Spills (in solution):

Alert others in the vicinity and restrict access to the area.
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Wearing appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite,

sand, or chemical absorbent pads).

Once absorbed, carefully collect the material using non-sparking tools and place it into a

sealed, labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent and then wash the area thoroughly.

Disposal Plan
All waste containing PROTAC BRD4 Degrader-26 must be treated as hazardous chemical

waste.

Solid Waste:

Collect unused solid compound and any materials contaminated with the solid (e.g.,

weighing paper, pipette tips) in a clearly labeled, sealed container designated for chemical

waste.

Liquid Waste:

Collect all solutions containing the degrader in a separate, labeled, and sealed hazardous

waste container. Do not mix with other incompatible waste streams.

Contaminated Materials:

All disposable labware, including pipette tips, tubes, gloves, and absorbent materials that

have come into contact with the compound, must be disposed of as hazardous chemical

waste.

Final Disposal:

All waste must be disposed of through your institution's certified hazardous waste

management service. Adhere to all local, state, and federal regulations for hazardous

waste disposal. Do not pour any waste down the drain.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of PROTAC BRD4 Degrader-26

Preparation

Handling

Cleanup & Disposal

Spill Response
Don PPE:

- Safety Goggles
- Double Nitrile Gloves

- Lab Coat
- Respirator (for solid)

Work in a certified
chemical fume hood

Equilibrate vial
to room temperature

Weigh solid or
prepare solution

Perform experiment

Segregate Waste:
- Solid Waste
- Liquid Waste

- Contaminated PPE

Label all waste containers
'Hazardous Chemical Waste:
PROTAC BRD4 Degrader-26'
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Don appropriate PPE
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Collect and dispose of
as hazardous waste
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Caption: A logical workflow for the safe handling and disposal of PROTAC BRD4 Degrader-26.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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